6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione

• CAS RN: 904272-37-3
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.458
• IUPAC Name: 6-hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H27N5O2/c1-6-7-8-9-10-22-14(4)12-23-15-16(20-18(22)23)21(5)19(26)24(17(15)25)11-13(2)3/h12H,2,6-11H2,1,3-5H3
• InChI Key: MMXGEZWGNDBPDS-UHFFFAOYSA-N
• SMILES: CCCCCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC(=C)C)C
• solubility: not available

Description

6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione, also known as HDMP-28, is a synthetic compound that belongs to the class of cathinones. It is a potent stimulant that has been found to have various biochemical and physiological effects. The purpose of

Mechanism of Action

6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione acts as a reuptake inhibitor of dopamine and norepinephrine, leading to an increase in their extracellular concentrations. It also binds to the serotonin transporter, but with a lower affinity. This mechanism of action is similar to other cathinones, such as methcathinone and mephedrone.
Biochemical and Physiological Effects:
6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione has been found to have various biochemical and physiological effects. It increases locomotor activity and induces hyperthermia in rodents. It also increases heart rate and blood pressure in humans. 6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione has been shown to enhance cognitive function and memory in some studies, but it can also impair cognitive function at higher doses.

Advantages and Limitations for Lab Experiments

6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione has several advantages for lab experiments, including its high potency and selectivity for dopamine and norepinephrine transporters. However, its use is limited by its potential for abuse and its lack of selectivity for other neurotransmitter transporters.

Future Directions

There are several future directions for research on 6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione, including investigating its potential therapeutic applications in the treatment of ADHD and narcolepsy. Further studies are also needed to investigate its long-term effects on the central nervous system and its potential for abuse. Additionally, research could explore the development of more selective and safer analogs of 6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione for potential therapeutic applications.

Synthesis Methods

6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione is synthesized through a multi-step process that involves the reaction of 4,7-dimethyl-1,3-dioxoisoindoline with 2-methylprop-2-enylamine, followed by the reaction of the resulting compound with 1-hexanone. This process results in the formation of 6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione as a white crystalline powder.

Scientific Research Applications

6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione has gained significant attention in scientific research due to its potent stimulant properties. It has been used in various studies to investigate its effects on the central nervous system, including its ability to enhance dopamine and norepinephrine release. 6-Hexyl-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione has also been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.